Cas no 154050-39-2 (Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-)
154050-39-2 structure
Product Name:Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-
CAS No:154050-39-2
MF:C8H7N3S
MW:177.226279497147
CID:1328653
Update Time:2024-08-18
Benzenamine, 4-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-
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- Inchi: 1S/C8H7N3S/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,9H2
- InChI Key: PTHYCDUJHWLSTO-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(C2C=NSN=2)C=C1
Computed Properties
- Exact Mass: 177.03621
Experimental Properties
- Density: 1.333±0.06 g/cm3(Predicted)
- Boiling Point: 327.2±17.0 °C(Predicted)
- PSA: 51.8
- pka: 2.63±0.10(Predicted)
Benzenamine, 4-(1,2,5-thiadiazol-3-yl)- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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